![molecular formula C12H24N2O3 B6238104 tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate CAS No. 1781853-27-7](/img/no-structure.png)
tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate
Overview
Description
Tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate (TBOC) is a small molecule that has been used in a variety of scientific applications. It is a carbamate ester of the oxazepane ring system, which is a five-membered ring composed of four carbon atoms and one oxygen atom. TBOC has several unique properties that make it an attractive candidate for use in scientific research. It is highly soluble in both organic and aqueous solvents, and its relatively low toxicity makes it suitable for use in biological experiments. In recent years, TBOC has been used in a variety of applications, including chemical synthesis, drug discovery, and biochemistry.
Scientific Research Applications
Tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of compounds, including drugs, polymers, and other organic molecules. tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate has also been used in the synthesis of peptides and proteins, as well as in the synthesis of polymers. In addition, tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate has been used in the synthesis of novel materials with interesting properties, such as electrically conductive polymers and nanomaterials.
Mechanism of Action
Tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate acts as a catalyst in the synthesis of compounds. It is believed to act by facilitating the formation of a key intermediate in the reaction, which is then used to form the desired product. This intermediate is formed through the reaction of the tert-butyl group of tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate with the oxygen atom of the oxazepane ring system. The resulting intermediate is then used to form the desired product through a series of subsequent reactions.
Biochemical and Physiological Effects
tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other organic molecules. It has also been shown to act as an antioxidant, which can help protect cells from oxidative damage caused by free radicals. In addition, tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate has been shown to inhibit the activity of certain proteins involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate has several advantages for use in laboratory experiments. It is highly soluble in both organic and aqueous solvents, and it is relatively non-toxic, making it suitable for use in biological experiments. In addition, tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate is relatively inexpensive, making it an attractive choice for use in research. However, tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate is not suitable for use in certain types of experiments, such as those that require the use of high temperatures or extreme pH conditions.
Future Directions
There are several potential future directions for research involving tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate. One potential direction is the development of new methods for the synthesis of tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate and its derivatives. Another potential direction is the use of tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate in the synthesis of novel materials with interesting properties, such as electrically conductive polymers and nanomaterials. Finally, further research could be conducted to explore the biochemical and physiological effects of tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate, as well as its potential applications in drug discovery and other areas.
Synthesis Methods
Tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate can be synthesized using a variety of methods. The most common method is the reaction of tert-butyl chloroformate with 2-(1,4-oxazepan-2-yl)ethanol in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction produces the desired tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate product in high yields. Other methods for the synthesis of tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate include the reaction of tert-butyl bromoformate with 2-(1,4-oxazepan-2-yl)ethanol in the presence of a base, or the reaction of tert-butyl chloroformate with 2-(1,4-oxazepan-2-yl)ethyl amine in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate involves the reaction of tert-butyl carbamate with 2-(1,4-oxazepan-2-yl)ethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).", "Starting Materials": [ "tert-butyl carbamate", "2-(1,4-oxazepan-2-yl)ethylamine", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in a dry solvent such as dichloromethane.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the solution and stir for 10 minutes.", "Step 3: Add 2-(1,4-oxazepan-2-yl)ethylamine to the solution and stir for 24 hours at room temperature.", "Step 4: Filter the reaction mixture to remove the dicyclohexylurea byproduct.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by column chromatography using a suitable solvent system to obtain tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate as a white solid." ] } | |
CAS RN |
1781853-27-7 |
Product Name |
tert-butyl N-[2-(1,4-oxazepan-2-yl)ethyl]carbamate |
Molecular Formula |
C12H24N2O3 |
Molecular Weight |
244.3 |
Purity |
95 |
Origin of Product |
United States |
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